Cas no 22464-36-4 (1-Butanol, 2-amino-2-methyl-, (2S)-)

1-Butanol, 2-amino-2-methyl-, (2S)- structure
22464-36-4 structure
Product Name:1-Butanol, 2-amino-2-methyl-, (2S)-
CAS No:22464-36-4
MF:C5H13NO
MW:103.162821531296
CID:1410412
PubChem ID:42579762
Update Time:2025-04-20

1-Butanol, 2-amino-2-methyl-, (2S)- Chemical and Physical Properties

Names and Identifiers

    • 1-Butanol, 2-amino-2-methyl-, (2S)-
    • (2S)-2-amino-2-methylbutan-1-ol
    • isovalinol
    • DTXSID00654840
    • SCHEMBL14563019
    • (S)-2-Amino-2-methylbutan-1-ol
    • 22464-36-4
    • (S)-2-Amino-2-methyl-1-butanol
    • Inchi: 1S/C5H13NO/c1-3-5(2,6)4-7/h7H,3-4,6H2,1-2H3/t5-/m0/s1
    • InChI Key: QHKGDMNPQAZMKD-YFKPBYRVSA-N
    • SMILES: OC[C@](C)(CC)N

Computed Properties

  • Exact Mass: 103.09979
  • Monoisotopic Mass: 103.099714038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 2
  • Complexity: 56
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 46.2Ų

Experimental Properties

  • PSA: 46.25
  • LogP: 0.80640

1-Butanol, 2-amino-2-methyl-, (2S)- Related Literature

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